SAENTA
SAENTA
Brand Name:
Vulcanchem
CAS No.:
130117-76-9
VCID:
VC0017835
InChI:
InChI=1S/C19H23N7O5S/c20-5-6-32-8-13-15(27)16(28)19(31-13)25-10-24-14-17(22-9-23-18(14)25)21-7-11-1-3-12(4-2-11)26(29)30/h1-4,9-10,13,15-16,19,27-28H,5-8,20H2,(H,21,22,23)/t13-,15-,16-,19-/m1/s1
SMILES:
C1=CC(=CC=C1CNC2=C3C(=NC=N2)N(C=N3)C4C(C(C(O4)CSCCN)O)O)[N+](=O)[O-]
Molecular Formula:
C₁₉H₂₃N₇O₅S
Molecular Weight:
461.5 g/mol
SAENTA
CAS No.: 130117-76-9
Reference Standards
VCID: VC0017835
Molecular Formula: C₁₉H₂₃N₇O₅S
Molecular Weight: 461.5 g/mol
| CAS No. | 130117-76-9 |
|---|---|
| Product Name | SAENTA |
| Molecular Formula | C₁₉H₂₃N₇O₅S |
| Molecular Weight | 461.5 g/mol |
| IUPAC Name | (2S,3S,4R,5R)-2-(2-aminoethylsulfanylmethyl)-5-[6-[(4-nitrophenyl)methylamino]purin-9-yl]oxolane-3,4-diol |
| Standard InChI | InChI=1S/C19H23N7O5S/c20-5-6-32-8-13-15(27)16(28)19(31-13)25-10-24-14-17(22-9-23-18(14)25)21-7-11-1-3-12(4-2-11)26(29)30/h1-4,9-10,13,15-16,19,27-28H,5-8,20H2,(H,21,22,23)/t13-,15-,16-,19-/m1/s1 |
| Standard InChIKey | OAFPVFZXWPVEBS-NVQRDWNXSA-N |
| Isomeric SMILES | C1=CC(=CC=C1CNC2=C3C(=NC=N2)N(C=N3)[C@H]4[C@@H]([C@@H]([C@H](O4)CSCCN)O)O)[N+](=O)[O-] |
| SMILES | C1=CC(=CC=C1CNC2=C3C(=NC=N2)N(C=N3)C4C(C(C(O4)CSCCN)O)O)[N+](=O)[O-] |
| Canonical SMILES | C1=CC(=CC=C1CNC2=C3C(=NC=N2)N(C=N3)C4C(C(C(O4)CSCCN)O)O)[N+](=O)[O-] |
| Synonyms | 5’-S-(2-Aminoethyl)-N6-[(4-nitrobenzyl)-5’-thioadenosine; 5’-S-(2-Aminoethyl)-N-[(4-nitrophenyl)methyl]-5’-thio-adenosine; |
| PubChem Compound | 164293 |
| Last Modified | Dec 23 2021 |
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